Cas no 57319-21-8 (2-Fluoro-4-(methylthio)benzoic acid)

2-Fluoro-4-(methylthio)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a methylthio substituent at the para position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, combining fluorine's electronegativity with the sulfur-containing functional group's reactivity. The presence of the fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the methylthio group offers potential for further functionalization. Its benzoic acid core provides a versatile handle for conjugation or derivatization. The compound is typically used as an intermediate in the synthesis of more complex molecules, particularly those requiring selective fluorination for improved physicochemical properties.

2-Fluoro-4-(methylthio)benzoic acid structure

57319-21-8 structure

Product Name:2-Fluoro-4-(methylthio)benzoic acid

CAS No:57319-21-8

MF:C₈H₇FO₂S

MW:186.203384637833

CID:5074691

PubChem ID:21507019

Update Time:2025-05-27

2-Fluoro-4-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-4-(methylthio)benzoic acid
- 2-Fluoro-4-(methylthio)benzoic acid
- Inchi： 1S/C8H7FO2S/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
- InChI Key： BOHHIBBDDLVVOS-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

Exact Mass: 186.01507880g/mol
Monoisotopic Mass: 186.01507880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 62.6

2-Fluoro-4-(methylthio)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021QM1-500mg	2-Fluoro-4-(methylthio)benzoic acid	57319-21-8	95%	500mg	$373.00	2025-02-12
Aaron	AR021QM1-1g	2-Fluoro-4-(methylthio)benzoic acid	57319-21-8	95%	1g	$497.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263173-500mg	2-Fluoro-4-(methylthio)benzoic acid	57319-21-8	98%	500mg	￥3146.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263173-1g	2-Fluoro-4-(methylthio)benzoic acid	57319-21-8	98%	1g	￥4540.00	2024-05-08